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Introduction:

Hydnocarpin is a flavonolignan first isolated from Hydnocarpus wightiana.[1] Flavonolignans
are a class of natural products formed by the oxidative coupling of a flavonoid and a
phenylpropanoid unit.[1][2] The structural elucidation of these complex molecules is crucial for
understanding their biological activity and for potential drug development. Nuclear Magnetic
Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous determination of
the constitution and stereochemistry of flavonolignans like Hydnocarpin. This document
provides detailed application notes and protocols for the structural elucidation of Hydnocarpin
using a suite of NMR experiments. A key challenge in the characterization of Hydnocarpin is
its close structural similarity to its regioisomer, Hydnocarpin-D, which often leads to nearly
identical NMR spectra, making careful and comprehensive analysis essential.[1][2]

Data Presentation: NMR Spectroscopic Data for
Hydnocarpin
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The following tables summarize the *H and 3C NMR chemical shift data for Hydnocarpin,

typically recorded in DMSO-ds.

Table 1: *H NMR Chemical Shift Data of Hydnocarpin

Chemical Shift (5,

Coupling Constant

Position Multiplicity
ppm) (J, Hz)
3 6.85 S
6 6.19 d 2.1
8 6.48 d 2.1
2' 7.55 d 2.2
5' 6.91 d 8.3
6' 7.58 dad 8.3,2.2
7 5.05 d 8.0
8 4.40 m
9a 3.85 m
9b 3.70 m
2" 7.05 d 1.8
5" 6.88 d 8.1
6" 6.78 dd 8.1,1.8
OMe (3") 3.80 s
OH (5) 12.95 s
OH (7) 9.70 brs
OH (4) 9.55 br s
OH (4") 8.90 s

Note: Chemical shifts can vary slightly depending on the solvent and concentration.
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Table 2: 13C NMR Chemical Shift Data of Hydnocarpin[3]
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Position Chemical Shift (6, ppm)
2 164.2
3 103.8
4 181.6
5 157.3
6 98.5
7 161.4
8 93.9
9 161.3
10 103.8
1 123.6
2' 114.6
3 143.6
4 147.2
5' 116.7
6' 119.3
7 78.9
8 76.5
9 60.1
1" 131.5
2" 112.3
3" 147.8
4" 145.5
5" 115.8
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6" 119.0

OMe (3") 56.2

Experimental Protocols

Detailed methodologies for the key NMR experiments required for the structural elucidation of
Hydnocarpin are provided below.

1. Sample Preparation:

e Dissolve 5-10 mg of purified Hydnocarpin in approximately 0.6 mL of deuterated dimethyl
sulfoxide (DMSO-ds).

o Filter the solution into a 5 mm NMR tube.

e The use of DMSO-ds is recommended as it is a good solvent for flavonolignans and allows
for the observation of exchangeable protons (e.g., hydroxyl groups).

2. 1D NMR Spectroscopy:
e 'HNMR:
o Spectrometer: 400 MHz or higher.
o Pulse Program: Standard single pulse (zg30).
o Temperature: 298 K.
o Spectral Width: 0-14 ppm.
o Number of Scans: 16-64, depending on concentration.
o Relaxation Delay: 2.0 s.
e 13C NMR:

o Spectrometer: 100 MHz or higher.
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[e]

Pulse Program: Standard single pulse with proton decoupling (zgpg30).

(¢]

Temperature: 298 K.

[¢]

Spectral Width: 0-200 ppm.

[¢]

Number of Scans: 1024-4096, depending on concentration.

[e]

Relaxation Delay: 2.0 s.

3. 2D NMR Spectroscopy:

e COSY (Correlation Spectroscopy):

[¢]

Purpose: To identify proton-proton (*H-1H) spin-spin coupling networks.

[e]

Pulse Program: Standard COSY (cosygpqf).

o

Data Points: 2048 in F2, 256-512 in F1.

[¢]

Number of Scans: 4-8 per increment.

e HSQC (Heteronuclear Single Quantum Coherence):

[e]

Purpose: To identify direct one-bond proton-carbon (*H-3C) correlations.[4]

o

Pulse Program: Standard HSQC with sensitivity enhancement (hsqcedetgpsisp2.2).

[¢]

Spectral Width (F2 - *H): 0-14 ppm.

[¢]

Spectral Width (F1 - $3C): 0-180 ppm.

[e]

Number of Scans: 8-16 per increment.

o« HMBC (Heteronuclear Multiple Bond Correlation):

o Purpose: To identify long-range (typically 2-3 bond) proton-carbon (*H-13C) correlations.[4]

o Pulse Program: Standard HMBC (hmbcgplpndqf).
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[e]

Spectral Width (F2 - H): 0-14 ppm.

o

Spectral Width (F1 - :3C): 0-200 ppm.

[¢]

Number of Scans: 16-32 per increment.

[e]

Long-range coupling delay: Optimized for a J-coupling of 8 Hz.

e NOESY (Nuclear Overhauser Effect Spectroscopy):

o Purpose: To identify protons that are close in space, which helps in determining the
relative stereochemistry.

o Pulse Program: Standard NOESY (noesygpph).
o Mixing Time: 300-800 ms.

o Number of Scans: 8-16 per increment.

Mandatory Visualizations
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Isolation & Purification
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NMR Analysis
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1D NMR
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Structural Elucidation

Structure Determination
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Flavonoid Moiety Dioxane Ring Linkage Phenylpropanoid Moiety
H-2" OMe
57.05 53.80
13 (in HSQC) 9 9
\ \
c4" c3"
51455 5147.8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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